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Journal of Environmental Monitoring Pub Date: DOI: 10.1039/B000061M
Abstract
When it comes to measuring human exposure to toxic pollutants, ambient environmental (area) monitoring appears to give misleading results, according to a growing number of scientists. Instead, what is needed is a greater use of personal monitors that measure how much contamination actually comes into contact with individuals.
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